6-Bromohexyl acrylate

• IUPAC Name: 6-bromohexyl prop-2-enoate
• InChI: InChI=1S/C9H15BrO2/c1-2-9(11)12-8-6-4-3-5-7-10/h2H,1,3-8H2
• InChI Key: JJOQTVHKJHBXEZ-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)OCCCCCCBr
• Molecular Formula: C9H15BrO2
• DSSTOX Substance ID: DTXSID90569212
• Molecular Weight: 235.12 g/mol
• CAS RN: 112231-58-0

Description

6-Bromohexyl acrylate is an acrylate ester that contains a bromine atom in its molecular structure. It is commonly used as a starting material for synthesizing other organic compounds, including polymers, pharmaceuticals, and agrochemicals.

Synthesis Analysis

The synthesis of 6-Bromohexyl acrylate involves the bromination of 6-hexanol with bromine gas followed by the esterification of the resulting 6-bromohexanol with acrylic acid. Increasing the proportion of base to 1.6eq and increasing the reaction time to 24 h, enhanced the reaction and the product was recovered smoothly in 85% yield.

Molecular Structure Analysis

The molecular formula of 6-Bromohexyl acrylate is C9H15BrO2. It has an average mass of 235.118 Da and a monoisotopic mass of 234.025528 Da.

Chemical Reactions Analysis

The chemical structure of 6-Bromohexyl acrylate lends itself to various chemical reactions, including nucleophilic substitution and polymerization.

Physical And Chemical Properties Analysis

6-Bromohexyl acrylate is a clear, colorless to pale-yellow liquid. It has a density of 1.2±0.1 g/cm3, a boiling point of 263.1±23.0 °C at 760 mmHg, and a vapour pressure of 0.0±0.5 mmHg at 25°C. It also has a flash point of 112.9±22.6 °C.

Scientific Research Applications

Fluidic Platforms and Flow Control

6-Bromohexyl acrylate has been used in the creation of fluidic systems incorporating soft polymer actuator valves. These systems can provide highly precise control of flow rates in fluidic channels.

Green Synthesis

An improved synthesis of the spiropyran molecular photoswitch that delivers high yields (77%) using scalable green chemistry is described. This process involves the use of 6-bromohexyl acrylate.

Simulation Visualizations

Programs such as Amber, GROMACS, Avogadro, Pymol, Chimera, Blender, and VMD, etc can produce impressive simulation visualizations. 6-Bromohexyl acrylate can be used in these simulations.

Synthesis routes and methods

Procedure details

Into a reactor, 30 g of 6-bromo-1-hexanol, 18.4 g of triethylamine, and 500 ml of benzene were charged, to which a solution of 16.5 g of acryloyl chloride in 200 ml of benzene was added dropwise, while stirring and cooling with ice, and stirred for 3 hours to give a reaction solution. The reaction solution was washed with a 3N-HCl and then with water, dried over sodium sulfate anhydride, and thereafter the solvent was evaporated and the residue was purified by the silica gel column chromatography (eluent; toluene) to give 25.4 g (Y., 65.1%) of 6-bromohexyl acrylate. GC; 95.9%